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8-[[3-(4-Fluorobenzoyl)propyl]thio]-1,7-dihydro-1,3-dimethyl-6-thioxo-2H-purin-2-one 8-[[3-(4-Fluorobenzoyl)propyl]thio]-1,7-dihydro-1,3-dimethyl-6-thioxo-2H-purin-2-one Potent inhibitor of estrogen receptor that does not compete with estrogen for binding to Eralpha; High Quality Biochemicals for Research Uses
Brand Name: Vulcanchem
CAS No.: 6505-98-2
VCID: VC0005888
InChI: InChI=1S/C17H17FN4O2S2/c1-21-14-13(15(25)22(2)17(21)24)19-16(20-14)26-9-3-4-12(23)10-5-7-11(18)8-6-10/h5-8H,3-4,9H2,1-2H3,(H,19,20)
SMILES: CN1C2=C(C(=S)N(C1=O)C)NC(=N2)SCCCC(=O)C3=CC=C(C=C3)F
Molecular Formula: C17H17FN4O2S2
Molecular Weight: 392.5 g/mol

8-[[3-(4-Fluorobenzoyl)propyl]thio]-1,7-dihydro-1,3-dimethyl-6-thioxo-2H-purin-2-one

CAS No.: 6505-98-2

Cat. No.: VC0005888

Molecular Formula: C17H17FN4O2S2

Molecular Weight: 392.5 g/mol

* For research use only. Not for human or veterinary use.

8-[[3-(4-Fluorobenzoyl)propyl]thio]-1,7-dihydro-1,3-dimethyl-6-thioxo-2H-purin-2-one - 6505-98-2

Specification

Description Potent inhibitor of estrogen receptor that does not compete with estrogen for binding to Eralpha; High Quality Biochemicals for Research Uses
CAS No. 6505-98-2
Molecular Formula C17H17FN4O2S2
Molecular Weight 392.5 g/mol
IUPAC Name 8-[4-(4-fluorophenyl)-4-oxobutyl]sulfanyl-1,3-dimethyl-6-sulfanylidene-7H-purin-2-one
Standard InChI InChI=1S/C17H17FN4O2S2/c1-21-14-13(15(25)22(2)17(21)24)19-16(20-14)26-9-3-4-12(23)10-5-7-11(18)8-6-10/h5-8H,3-4,9H2,1-2H3,(H,19,20)
Standard InChI Key BEBDNAPSDUYCHM-UHFFFAOYSA-N
SMILES CN1C2=C(C(=S)N(C1=O)C)NC(=N2)SCCCC(=O)C3=CC=C(C=C3)F
Canonical SMILES CN1C2=C(C(=S)N(C1=O)C)NC(=N2)SCCCC(=O)C3=CC=C(C=C3)F

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